Cas no 1821820-77-2 ((1R)-2,2,2-trifluoro-1-(oxan-4-yl)ethan-1-amine hydrochloride)

• Product Name: (1R)-2,2,2-trifluoro-1-(oxan-4-yl)ethan-1-amine hydrochloride
• CAS No: 1821820-77-2
• MF: C₇H₁₃ClF₃NO
• MW: 219.632431745529
• CID: 5103572
• Update Time: 2026-03-03

(1R)-2,2,2-trifluoro-1-(oxan-4-yl)ethan-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• (R)-2,2,2-TRIFLUORO-1-(TETRAHYDRO-2H-PYRAN-4-YL)ETHANAMINE HCL
• 2H-Pyran-4-methanamine, tetrahydro-α-(trifluoromethyl)-, hydrochloride (1:1), (α…
• (1R)-2,2,2-trifluoro-1-(oxan-4-yl)ethan-1-amine hydrochloride

• Inchi： 1S/C7H12F3NO.ClH/c8-7(9,10)6(11)5-1-3-12-4-2-5;/h5-6H,1-4,11H2;1H/t6-;/m1./s1
• InChI Key： MBDMWPLGAFDSKZ-FYZOBXCZSA-N
• SMILES： [C@H](C1CCOCC1)(N)C(F)(F)F.[H]Cl

Additional information on (1R)-2,2,2-trifluoro-1-(oxan-4-yl)ethan-1-amine hydrochloride

Comprehensive Overview of (1R)-2,2,2-trifluoro-1-(oxan-4-yl)ethan-1-amine hydrochloride (CAS No. 1821820-77-2)

The compound (1R)-2,2,2-trifluoro-1-(oxan-4-yl)ethan-1-amine hydrochloride, identified by its CAS number 1821820-77-2, is a chiral amine derivative with significant potential in pharmaceutical and agrochemical research. Its unique structural features, including the trifluoromethyl group and the tetrahydropyran (oxan-4-yl) moiety, make it a valuable intermediate for the synthesis of bioactive molecules. Researchers are increasingly interested in this compound due to its role in modulating pharmacokinetic properties, such as metabolic stability and membrane permeability, which are critical in drug discovery.

In recent years, the demand for fluorinated compounds has surged, driven by their applications in medicinal chemistry. The trifluoroethylamine group in (1R)-2,2,2-trifluoro-1-(oxan-4-yl)ethan-1-amine hydrochloride is particularly noteworthy, as fluorine incorporation often enhances binding affinity and bioavailability. This aligns with the growing trend of fluorine in drug design, a topic frequently searched in scientific databases and AI-driven platforms. The compound's chiral center (1R configuration) further underscores its relevance in asymmetric synthesis, a hot topic in organic chemistry.

The oxan-4-yl (tetrahydropyran) ring in this molecule contributes to its conformational rigidity, a desirable trait for target-specific interactions. This structural motif is commonly explored in fragment-based drug discovery, another trending research area. Additionally, the hydrochloride salt form improves solubility, a property highly sought after in API (Active Pharmaceutical Ingredient) development. These attributes position CAS 1821820-77-2 as a versatile building block for small-molecule therapeutics.

From an industrial perspective, scalability and synthetic accessibility are key considerations. The compound's synthetic route often involves chiral resolution or enantioselective catalysis, methods that dominate discussions in green chemistry forums. Environmental sustainability in chemical production is a major concern among researchers, making efficient synthesis of such intermediates a priority. The CAS 1821820-77-2 exemplifies how structural complexity can be achieved with minimal waste, aligning with green chemistry principles.

Analytical characterization of (1R)-2,2,2-trifluoro-1-(oxan-4-yl)ethan-1-amine hydrochloride typically involves advanced techniques like HPLC chiral separation, NMR spectroscopy, and mass spectrometry. These methods ensure high purity, a non-negotiable requirement in pharmaceutical applications. The compound's stability under various conditions is also a frequent subject of inquiry, reflecting the broader industry focus on drug stability optimization.

In conclusion, (1R)-2,2,2-trifluoro-1-(oxan-4-yl)ethan-1-amine hydrochloride (CAS 1821820-77-2) represents a convergence of multiple cutting-edge trends: fluorine chemistry, chiral synthesis, and sustainable manufacturing. Its applications span from central nervous system (CNS) drug candidates to crop protection agents, making it a compound of enduring interest to both academic and industrial researchers.